Cas no 2097861-28-2 (N-(4-cyclopropyl-1,3-thiazol-2-yl)-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide)
N-(4-cyclopropyl-1,3-thiazol-2-yl)-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(4-cyclopropylthiazol-2-yl)propanamide
- 2-(3-cyclopropyl-6-oxopyridazin-1-yl)-N-(4-cyclopropyl-1,3-thiazol-2-yl)propanamide
- N-(4-cyclopropyl-1,3-thiazol-2-yl)-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide
-
- Inchi: 1S/C16H18N4O2S/c1-9(20-14(21)7-6-12(19-20)10-2-3-10)15(22)18-16-17-13(8-23-16)11-4-5-11/h6-11H,2-5H2,1H3,(H,17,18,22)
- InChI Key: HGZVEFPJYWKCTK-UHFFFAOYSA-N
- SMILES: S1C(NC(C(C)N2C(C=CC(C3CC3)=N2)=O)=O)=NC(=C1)C1CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 583
- XLogP3: 1.5
- Topological Polar Surface Area: 103
N-(4-cyclopropyl-1,3-thiazol-2-yl)-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6564-3900-2μmol |
N-(4-cyclopropyl-1,3-thiazol-2-yl)-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide |
2097861-28-2 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6564-3900-5μmol |
N-(4-cyclopropyl-1,3-thiazol-2-yl)-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide |
2097861-28-2 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6564-3900-10μmol |
N-(4-cyclopropyl-1,3-thiazol-2-yl)-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide |
2097861-28-2 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6564-3900-20μmol |
N-(4-cyclopropyl-1,3-thiazol-2-yl)-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide |
2097861-28-2 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6564-3900-1mg |
N-(4-cyclopropyl-1,3-thiazol-2-yl)-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide |
2097861-28-2 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6564-3900-2mg |
N-(4-cyclopropyl-1,3-thiazol-2-yl)-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide |
2097861-28-2 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6564-3900-3mg |
N-(4-cyclopropyl-1,3-thiazol-2-yl)-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide |
2097861-28-2 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6564-3900-4mg |
N-(4-cyclopropyl-1,3-thiazol-2-yl)-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide |
2097861-28-2 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6564-3900-5mg |
N-(4-cyclopropyl-1,3-thiazol-2-yl)-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide |
2097861-28-2 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6564-3900-10mg |
N-(4-cyclopropyl-1,3-thiazol-2-yl)-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide |
2097861-28-2 | 10mg |
$79.0 | 2023-09-08 |
N-(4-cyclopropyl-1,3-thiazol-2-yl)-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on N-(4-cyclopropyl-1,3-thiazol-2-yl)-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide
Introduction to N-(4-cyclopropyl-1,3-thiazol-2-yl)-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide (CAS No. 2097861-28-2)
N-(4-cyclopropyl-1,3-thiazol-2-yl)-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide, identified by its CAS number 2097861-28-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its unique structural features and potential biological activities, which have been the subject of extensive research in recent years.
The structural framework of N-(4-cyclopropyl-1,3-thiazol-2-yl)-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide incorporates two key heterocyclic moieties: the thiazole ring and the pyridazine ring. The thiazole moiety, characterized by its sulfur and nitrogen atoms, is well-known for its presence in numerous bioactive natural products and pharmaceuticals. Its ability to engage in hydrogen bonding and metal coordination makes it a versatile scaffold for drug design. In contrast, the pyridazine ring, with its oxygen and nitrogen atoms, contributes to the molecule's overall electronic properties and potential interactions with biological targets.
Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The combination of the thiazole and pyridazine rings in N-(4-cyclopropyl-1,3-thiazol-2-yl)-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide has led to investigations into its potential pharmacological effects. Specifically, researchers have been exploring its interactions with various enzymes and receptors that are implicated in metabolic diseases, inflammatory responses, and cancer.
In particular, the cyclopropyl substituents attached to both the thiazole and pyridazine rings have been shown to enhance the binding affinity of the molecule to its target proteins. This is attributed to the rigid three-membered ring structure of cyclopropyl groups, which can effectively occupy specific binding pockets on biological macromolecules. The presence of these substituents also influences the electronic distribution within the molecule, potentially modulating its reactivity and bioavailability.
The pharmacological profile of N-(4-cyclopropyl-1,3-thiazol-2-yl)-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide has been evaluated through both in vitro and in vivo studies. Initial in vitro assays have demonstrated promising activity against several enzymes involved in metabolic pathways. For instance, preliminary data suggest that this compound may inhibit key enzymes such as α-glucosidase and α-amylase, which are relevant to glucose metabolism. Additionally, it has shown potential inhibitory effects on enzymes like COX-II and LOX, which are involved in inflammatory processes.
2097861-28-2 (N-(4-cyclopropyl-1,3-thiazol-2-yl)-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)